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Compound of Interest

Compound Name: 4-Aminophenol

Cat. No.: B1666318

CAS Number: 123-30-8

This technical guide provides an in-depth overview of 4-Aminophenol (p-Aminophenol), a
versatile organic compound with significant applications in the pharmaceutical and chemical
industries. This document is intended for researchers, scientists, and drug development
professionals, offering detailed information on its chemical properties, safety data, experimental
protocols, and biological significance.

Chemical and Physical Properties

4-Aminophenol, with the chemical formula CeH7NO, is a white or light brown crystalline solid.
It is characterized by the presence of both an amino group and a hydroxyl group attached to a
benzene ring in the para position. This dual functionality makes it a valuable intermediate in
various chemical syntheses. The compound is moderately soluble in alcohol and hot water and
can be recrystallized from hot water.[1] It is, however, insoluble in non-polar solvents such as
benzene and chloroform.[2][3] 4-Aminophenol is sensitive to air and light, and its color may
darken upon exposure.[4]

Table 1: Physical and Chemical Properties of 4-Aminophenol
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Property Value References
CAS Number 123-30-8 [BI61718ICI[10][11]
Molecular Formula CeH7NO [61[71[12]
Molecular Weight 109.13 g/mol [6]119]

White to light brown crystalline
Appearance , (2]

solid
Melting Point 185 - 189 °C (365 - 372 °F) [5119]
Boiling Point 284 °C (decomposes)

Moderately soluble in alcohols
Solubility and hot water; insoluble in [1112][3]

benzene and chloroform.

pKa (amino group)

5.48

[1]

pKa (phenol group)

10.30

[1]

Safety Data Sheet Summary

4-Aminophenol is a hazardous substance and requires careful handling. It is harmful if
swallowed or inhaled and is suspected of causing genetic defects.[5][13][14] It is also very toxic
to aquatic life with long-lasting effects.[5][13]

Table 2: GHS Hazard Information
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed
Acute Toxicity, Inhalation 4 H332: Harmful if inhaled
Germ Cell Mutagenicity ) H341: Suspected of causing

genetic defects

Hazardous to the Aquatic

_ 1 H400: Very toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life
Environment, Chronic with long lasting effects

Table 3: Toxicity Data
Test Species Route Value References
LD50 Rat Oral 375 mg/kg [51[7]
LD50 Mouse Oral 401 mg/kg [7]
LD50 Rabbit Dermal > 10,000 mg/kg [5]
) >5.91 mg/m3 (1

LC50 Rat Inhalation ) [15]

Handling and Storage

When handling 4-Aminophenol, personal protective equipment, including gloves, safety
goggles, and a lab coat, should be worn.[6][16] Work should be conducted in a well-ventilated
area or under a chemical fume hood.[16][17] Avoid breathing dust and contact with skin and
eyes.[5][14] Store in a tightly closed container in a cool, dry, and well-ventilated place, away
from direct sunlight and incompatible materials such as strong oxidizing agents and acids.[7]
[16]

First Aid Measures
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 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[5]

» Skin Contact: Immediately wash the skin with plenty of soap and water. Remove
contaminated clothing. Get medical attention if irritation persists.[5]

» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting lower
and upper eyelids occasionally. Seek medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek immediate medical attention.[5]

Fire-Fighting Measures

Use water spray, alcohol-resistant foam, dry chemical, or carbon dioxide to extinguish fires.[5] A
heavy water stream should not be used. Firefighters should wear self-contained breathing
apparatus and full protective gear.[5]

Experimental Protocols
Synthesis of Paracetamol (Acetaminophen) from 4-
Aminophenol

A common application of 4-aminophenol in a laboratory setting is the synthesis of
paracetamol. The following protocol is a representative example.

Objective: To synthesize paracetamol by acetylating the amine group of 4-aminophenol using
acetic anhydride.

Materials:

4-Aminophenol

Acetic anhydride

Ethyl acetate

Pyridine (catalyst)
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» Deionized water

¢ Glass boliling tube or round bottom flask
o Magnetic stirrer and stir bar

o Heating plate

e Separating funnel

e TLC plates (silica gel)

e Developing chamber

e UV lamp

Procedure:

e In a glass boiling tube, dissolve 200 mg (1.8 mmol) of 4-aminophenol in 2.0 mL of ethyl
acetate. Add a magnetic stirrer bar.[5]

e Place the tube on a stirrer plate and begin slow stirring.

e Add 4 drops of pyridine to the mixture using a Pasteur pipette.[5]

e Add 1.0 mL of acetic anhydride using a graduated pipette.[5]

 Allow the reaction to stir for 30 minutes at room temperature.[5]

e Monitor the reaction progress using Thin Layer Chromatography (TLC).
o Prepare a mobile phase of ethyl acetate and petroleum ether (2:1 v/v).

o Spot the starting material (4-aminophenol), the reaction mixture, and a co-spot on a silica
TLC plate.

o Develop the plate in a chamber saturated with the mobile phase.
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o Visualize the spots under a UV lamp. The reaction is complete when the spot
corresponding to 4-aminophenol has disappeared.[5]

e Upon completion, add 30 mL of saturated brine to the reaction mixture in a separating funnel
and shake vigorously.

o Separate the organic layer, dry it over anhydrous sodium sulfate, and evaporate the solvent
to obtain the crude product (4-acetamidophenyl acetate).

o For the synthesis of paracetamol, the intermediate ester is then hydrolyzed.

Assay of 4-Aminophenol in Paracetamol Formulations

This protocol outlines a method for the quantitative analysis of 4-aminophenol, a primary
degradation product of paracetamol.

Objective: To determine the concentration of 4-aminophenol in a paracetamol sample using
spectrophotometry.

Principle: 4-Aminophenol reacts with alkaline sodium nitroprusside to form a colored
derivative that can be measured spectrophotometrically.[18]

Materials and Reagents:

Paracetamol sample

4-Aminophenol standard

Sodium nitroprusside solution

Alkaline solution (e.g., sodium hydroxide)

Spectrophotometer

Volumetric flasks and pipettes

Procedure:
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o Standard Solution Preparation: Prepare a stock solution of 4-aminophenol of a known
concentration. From this, prepare a series of standard solutions of decreasing concentrations
by serial dilution.

o Sample Preparation: Accurately weigh a portion of the paracetamol sample and dissolve it in
a suitable solvent.

o Reaction: To a set volume of each standard solution and the sample solution, add the
alkaline sodium nitroprusside reagent.

o Measurement: After a specified time for color development, measure the absorbance of each
solution at the wavelength of maximum absorption (around 710 nm).[18]

» Calibration Curve: Plot a graph of absorbance versus the concentration of the standard
solutions to create a calibration curve.

o Quantification: Determine the concentration of 4-aminophenol in the sample solution by
interpolating its absorbance on the calibration curve.

Signaling and Metabolic Pathways

While 4-aminophenol itself is not a signaling molecule in the classical sense, its metabolism
and toxicological effects involve key cellular pathways. Furthermore, its metabolite, AM404,
formed in the brain, has been shown to interact with important signaling systems.

Toxicological Pathway

The nephrotoxicity of 4-aminophenol is a significant concern. The mechanism involves its
metabolic activation to reactive intermediates that disrupt cellular function.

GSH Depletion Increased Oxidative Stress

Conjugation

Oxidation

Reactive Metabolite Cell Death

4-Aminophenol

Inhibition of Respiration ATP Depletion

Mitochondrial Dysfunction
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Click to download full resolution via product page
Caption: Toxicological pathway of 4-aminophenol leading to cell death.

Studies have shown that 4-aminophenol can lead to a rapid depletion of cellular glutathione
(GSH), a key antioxidant.[13] This is followed by the inhibition of mitochondrial respiration and
a decrease in cellular ATP levels, ultimately leading to cell death.[13]

Metabolic Pathway and Formation of AM404

In the context of paracetamol (acetaminophen) metabolism, a small fraction is deacetylated to
form 4-aminophenol.[19] In the brain, this 4-aminophenol can be conjugated with arachidonic
acid by fatty acid amide hydrolase (FAAH) to form N-arachidonoylphenolamine (AM404).[19]

Deacetylation

4-Aminophenol

Arachidonic Acid

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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